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Compound of Interest

Compound Name:
1-Nitro-4-

(perfluoroethoxy)benzene

CAS No.: 1743-96-0

Cat. No.: B185873

Get Quote

Introduction: The Strategic Importance of the
Perfluoroethoxy Moiety
In the landscape of modern chemical synthesis, fluorinated compounds have become

indispensable building blocks, particularly within the pharmaceutical, agrochemical, and

materials science sectors. The introduction of fluorine-containing groups can profoundly alter a

molecule's physicochemical properties.[1] Specifically, the perfluoroethoxy group (-OCF₂CF₃)

imparts a unique combination of high lipophilicity, metabolic stability, and electron-withdrawing

character, which can enhance membrane permeability and binding affinity to biological targets.

[2]

4-(Perfluoroethoxy)aniline is a key intermediate that leverages these benefits.[3] Its aromatic

amine functionality serves as a versatile handle for a wide range of chemical transformations,

allowing for its incorporation into complex molecular architectures.[2][3] This guide provides an

in-depth exploration of the primary derivatization strategies for 4-(perfluoroethoxy)aniline,

offering detailed protocols and the scientific rationale behind methodological choices to

empower researchers in drug discovery and materials development.
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Safety & Handling
4-(Perfluoroethoxy)aniline is a hazardous chemical and must be handled with appropriate

precautions. It is toxic if swallowed and fatal in contact with skin.[4][5][6] It also causes serious

eye damage and may cause damage to organs through prolonged or repeated exposure.[4][5]

[6]

Core Safety Precautions:

Always work in a well-ventilated chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4][7]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, or vapors.[6][7]

In case of contact, immediately flush the affected area with copious amounts of water and

seek medical attention.[5][7]

General Experimental Workflow
A typical derivatization experiment follows a systematic progression from setup to analysis.

This workflow ensures reproducibility and safety.
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Caption: General workflow for a typical derivatization experiment.
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Key Derivatization Pathways
The primary amino group of 4-(perfluoroethoxy)aniline is a nucleophile and can be readily

transformed into a variety of other functional groups. The most common and synthetically

useful pathways include acylation, sulfonylation, diazotization for subsequent substitutions, and

palladium-catalyzed cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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